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Compound of Interest

Compound Name: Hdac-IN-65

Cat. No.: B12368430 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Hdac-IN-65 was found in the available

resources. The following disposal procedures are based on guidelines for similar Histone

Deacetylase (HDAC) inhibitors and general laboratory protocols for hazardous chemical waste.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific disposal requirements and to ensure full compliance with federal, state,

and local regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate Personal Protective

Equipment (PPE) is worn, including safety goggles, a lab coat, and chemical-resistant gloves.

All handling of Hdac-IN-65, including preparation for disposal, should be conducted in a well-

ventilated area, preferably within a chemical fume hood to avoid inhalation of any dust or

aerosols.

Step-by-Step Disposal Protocol for Hdac-IN-65
Waste Identification and Classification: Treat Hdac-IN-65 as a hazardous chemical waste.

Due to its biological activity as an HDAC inhibitor, it may have toxicological properties that

are not yet fully characterized. Some HDAC inhibitors are known to be harmful if swallowed

and toxic to aquatic life with long-lasting effects[1].

Waste Collection and Segregation:
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Solid Waste: Collect any solid Hdac-IN-65 waste, including contaminated consumables

(e.g., weighing paper, pipette tips, gloves), in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste: If Hdac-IN-65 is in a solvent, collect it in a separate, compatible, and

properly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's EHS guidelines.

Segregation: Store the Hdac-IN-65 waste container away from incompatible materials. As

a general precaution, avoid storing it with strong acids, bases, or oxidizing agents[1].

Container Labeling:

Affix a hazardous waste label to the container as soon as the first drop of waste is added.

The label must include the words "Hazardous Waste," the full chemical name "Hdac-IN-
65," and a clear indication of its components and concentrations if in a solution. Do not

use abbreviations or chemical formulas[2].

Indicate the associated hazards (e.g., "Toxic").

Include the date when the container was first used for waste accumulation.

Storage of Hazardous Waste:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) that is

at or near the point of generation and under the control of laboratory personnel[3].

Ensure the container is kept closed at all times, except when adding waste[2].

The SAA should be inspected weekly for any signs of leakage[3].

Disposal of Empty Containers:

To be considered non-hazardous, an empty container that held Hdac-IN-65 must be triple-

rinsed with a suitable solvent capable of removing the chemical residue[2].
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The rinsate from this cleaning process must be collected and treated as hazardous

waste[2].

After triple-rinsing and air-drying in a ventilated area (like a fume hood), the container may

be disposed of in the regular laboratory trash, with the label fully defaced or removed[2][4].

Arranging for Waste Pickup:

Once the waste container is full or when it is ready for disposal, contact your institution's

EHS department to schedule a waste pickup. Do not dispose of Hdac-IN-65 down the sink

or in the regular trash[5].

Physicochemical and Toxicity Data for
Representative HDAC Inhibitors
The following tables summarize key data for representative HDAC inhibitors to provide context

on the general properties of this class of compounds.

Physicochemical Properties

of Select HDAC Inhibitors

Compound Property Value

HDAC3 Inhibitor Molecular Formula C₂₀H₂₃N₃O₂[6]

Molecular Weight 337.4 g/mol [6]

Solubility
Soluble in DMF, DMSO, and

Ethanol[6]

Capless HDACi (6a) Lipophilicity (logD₇.₄) 2.63[7]

Aqueous Solubility (PBS, pH

7.4)
4 µM[7]
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In Vitro Activity of Select

HDAC Inhibitors

Compound Target IC₅₀

HDAC3 Inhibitor HDAC1 11.81 nM[6]

HDAC2 95.45 nM[6]

HDAC3 0.95 nM[6]

Capless HDACi (6a) HDAC1 4.5 nM[7]

HDAC2 31.6 nM[7]

HDAC3 >10,000 nM[7]

General Mechanism of Action for HDAC Inhibitors
HDAC inhibitors exert their effects by preventing the removal of acetyl groups from histones

and other proteins. This leads to an accumulation of acetylated histones, resulting in a more

relaxed and transcriptionally active chromatin structure. The subsequent changes in gene

expression can trigger various cellular responses, including cell cycle arrest and apoptosis.
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Caption: General signaling pathway for HDAC inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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